Cas no 1337691-21-0 (2-Chloro-5-[(piperidin-3-yl)methyl]pyridine)

• Product Name: 2-Chloro-5-[(piperidin-3-yl)methyl]pyridine
• CAS No: 1337691-21-0
• MF: C₁₁H₁₅ClN₂
• MW: 210.703201532364
• CID: 6525774
• PubChem ID: 130817469
• Update Time: 2025-05-20

2-Chloro-5-[(piperidin-3-yl)methyl]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-[(piperidin-3-yl)methyl]pyridine
• 1337691-21-0
• EN300-1668437
• 2-Chloro-5-[(piperidin-3-yl)methyl]pyridine

• Inchi： 1S/C11H15ClN2/c12-11-4-3-10(8-14-11)6-9-2-1-5-13-7-9/h3-4,8-9,13H,1-2,5-7H2
• InChI Key： IQFMCBDGVQFDJO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)CC1CNCCC1

Computed Properties

• Exact Mass: 210.0923762g/mol
• Monoisotopic Mass: 210.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 24.9Ų

Additional information on 2-Chloro-5-[(piperidin-3-yl)methyl]pyridine

Comprehensive Overview of 2-Chloro-5-[(piperidin-3-yl)methyl]pyridine (CAS No. 1337691-21-0)

2-Chloro-5-[(piperidin-3-yl)methyl]pyridine, with the CAS number 1337691-21-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, featuring a pyridine ring substituted with a chloro group and a piperidinylmethyl moiety. Its unique structural attributes make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) targeting drugs and crop protection agents.

The growing interest in 2-Chloro-5-[(piperidin-3-yl)methyl]pyridine is driven by its potential applications in drug discovery and precision agriculture. Researchers are actively exploring its role as a building block for novel therapeutics, especially in areas like neurodegenerative diseases and metabolic disorders. Additionally, its derivatives are being investigated for their efficacy in pest control formulations, aligning with the global shift toward sustainable farming practices.

From a chemical perspective, the pyridine core of this compound provides excellent hydrogen-bonding and π-stacking capabilities, which are critical for molecular interactions in biological systems. The chloro substituent enhances its reactivity, enabling further functionalization, while the piperidinylmethyl group contributes to its lipophilicity, improving membrane permeability—a key factor in drug bioavailability. These properties make CAS 1337691-21-0 a versatile candidate for medicinal chemistry optimizations.

In the context of user search trends, queries such as "2-Chloro-5-[(piperidin-3-yl)methyl]pyridine synthesis", "CAS 1337691-21-0 applications", and "piperidine derivatives in drug development" reflect the compound's relevance in both academic and industrial settings. The rise of AI-driven drug design has further amplified interest in such small-molecule intermediates, as they serve as critical inputs for machine learning models predicting compound efficacy.

Quality control and analytical characterization of 2-Chloro-5-[(piperidin-3-yl)methyl]pyridine are paramount for its reliable use. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure purity and structural integrity. Suppliers and manufacturers emphasize Good Manufacturing Practices (GMP) compliance to meet the stringent requirements of pharmaceutical-grade applications.

Environmental and regulatory considerations also play a role in the compound's adoption. With increasing focus on green chemistry, researchers are optimizing synthetic routes to minimize waste and energy consumption. The compound's biodegradability profile and ecotoxicological data are under scrutiny to align with REACH and other global regulatory frameworks.

Looking ahead, 2-Chloro-5-[(piperidin-3-yl)methyl]pyridine is poised to remain a focal point in innovative chemical research. Its dual utility in life sciences and agrochemicals underscores its cross-disciplinary importance. As high-throughput screening and combinatorial chemistry advance, the demand for such high-purity intermediates will continue to rise, solidifying its position in the global chemical marketplace.